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Compound of Interest

Compound Name: ZK118182 Isopropyl ester

Cat. No.: B10768008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ZK118182 Isopropyl ester, a
prostaglandin D2 (PGD2) analog, for researchers and professionals in the field of drug

development. This document outlines its chemical properties, mechanism of action, and

relevant experimental protocols.

Core Compound Data
ZK118182 Isopropyl ester is the prodrug form of ZK118182, a potent and selective agonist for

the Prostaglandin D2 (DP) receptor, specifically the DP1 subtype. The isopropyl ester

formulation is designed to enhance its corneal absorption, making it particularly relevant for

ophthalmological applications such as the reduction of intraocular pressure.
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Property Value Source(s)

CAS Number 154927-31-8 [1][2][3][4][5][6]

Molecular Formula C23H37ClO5 [1][4][5][6]

Molecular Weight 429.0 g/mol [1][2][4][5]

Formal Name

[[(2Z)-4-[(1R,2R,3R,5R)-5-

chloro-2-[(1E,3S)-3-cyclohexyl-

3-hydroxy-1-propenyl]-3-

hydroxycyclopentyl]-2-

butenyl]oxy]-acetic acid, 1-

methylethyl ester

[1]

Mechanism of Action: DP1 Receptor Agonism
ZK118182 acts as a selective agonist at the Prostaglandin D2 receptor 1 (DP1). The DP1

receptor is a G protein-coupled receptor (GPCR) that, upon activation, stimulates the Gs alpha

subunit of its associated G protein. This initiates a signaling cascade involving adenylyl

cyclase, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP) levels.

The subsequent activation of Protein Kinase A (PKA) mediates various cellular responses. In

the context of ocular physiology, this pathway is implicated in the regulation of intraocular

pressure. In inflammatory cells like mast cells, activation of the DP1 receptor can lead to the

inhibition of histamine release.

Signaling Pathway
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Caption: ZK118182 Isopropyl Ester Signaling Pathway.

Experimental Protocols
The following are representative methodologies for assessing the biological activity of DP1

receptor agonists like ZK118182.

Measurement of Intraocular Pressure (IOP) in Animal
Models
This protocol describes a general procedure for evaluating the effect of ZK118182 Isopropyl
ester on intraocular pressure in a preclinical setting.

Animal Model: Utilize appropriate animal models such as normotensive rabbits or monkeys.

Acclimatization: Acclimate animals to the experimental procedures, including IOP

measurements, to minimize stress-induced variations.

Baseline IOP Measurement: Measure baseline IOP using a calibrated tonometer (e.g., Tono-

Pen) prior to drug administration.

Drug Administration: Topically administer a single drop of ZK118182 Isopropyl ester
solution (e.g., 0.03 µg in a suitable vehicle) to one eye, with the contralateral eye receiving
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the vehicle as a control.

Post-Treatment IOP Measurement: Measure IOP in both eyes at regular intervals (e.g., 1, 2,

4, 6, and 24 hours) post-administration.

Data Analysis: Calculate the change in IOP from baseline for both the treated and control

eyes. Statistical analysis (e.g., t-test or ANOVA) is used to determine the significance of the

IOP-lowering effect.

Mast Cell Degranulation and Histamine Release Assay
This assay is designed to evaluate the inhibitory effect of ZK118182 on mast cell degranulation,

a key event in allergic and inflammatory responses.

Cell Culture: Culture a suitable mast cell line (e.g., RBL-2H3) or primary mast cells.

Sensitization (for IgE-mediated activation): Sensitize the cells with anti-DNP IgE overnight.

Pre-incubation with Test Compound: Wash the cells and pre-incubate with varying

concentrations of ZK118182 for a specified period (e.g., 15-30 minutes) at 37°C.

Induction of Degranulation: Stimulate the cells with a degranulating agent such as DNP-BSA

(for IgE-sensitized cells) or a calcium ionophore (e.g., A23187). Include positive (stimulant

alone) and negative (buffer alone) controls.

Supernatant Collection: After incubation (e.g., 30-60 minutes), centrifuge the samples and

collect the supernatant.

Quantification of Released Mediators:

Histamine: Measure the histamine concentration in the supernatant using a commercial

ELISA kit according to the manufacturer's instructions.

β-hexosaminidase: Measure the activity of the released granule-associated enzyme β-

hexosaminidase using a colorimetric substrate.

Data Analysis: Express the release of mediators as a percentage of the total cellular content

(determined by lysing a parallel set of cells) and calculate the dose-dependent inhibition by
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ZK118182.
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Caption: General Experimental Workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Characterization of prostanoid receptors mediating inhibition of histamine release from
anti-IgE-activated rat peritoneal mast cells - PMC [pmc.ncbi.nlm.nih.gov]

2. Characterization of prostanoid receptors mediating inhibition of histamine release from
anti-IgE-activated rat peritoneal mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Effect of intravenous fenoldopam on intraocular pressure in ocular hypertension - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Prostaglandin D2 receptor - Wikipedia [en.wikipedia.org]

5. Effects of selective dopamine-1 receptor activation on intraocular pressure in man -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. Prostaglandin DP1 receptor - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [ZK118182 Isopropyl Ester: A Technical Overview for
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768008#zk118182-isopropyl-ester-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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